Cas no 4017-34-9 (7-chloro-3-oxo-3,4-dihydroquinoxaline-2-carboxylic acid)

• Product Name: 7-chloro-3-oxo-3,4-dihydroquinoxaline-2-carboxylic acid
• CAS No: 4017-34-9
• MF: C₉H₅ClN₂O₃
• MW: 224.60060095787
• CID: 925420
• PubChem ID: 387924
• Update Time: 2025-04-19

7-chloro-3-oxo-3,4-dihydroquinoxaline-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 7-chloro-3-oxo-3,4-dihydroquinoxaline-2-carboxylic acid
• 7-chloro-3-oxo-4H-quinoxaline-2-carboxylic acid
• 7-Chlor-3-hydroxy-chinoxalin-2-carbonsaeure
• NSC682229
• 7-chloro-3-hydroxy-quinoxaline-2-carboxylic acid
• 4017-34-9
• CHEMBL1991266
• MB05892
• 6-chloro-2-hydroxyquinoxaline-3-carboxylic acid
• DTXSID30327752
• 7-CHLORO-3-OXO-3,4-DIHYDROQUINOXALINE-2-CARBOXYLICACID
• NCI60_029412
• NSC-682229
• 7-Chloro-3-hydroxy-2-quinoxalinecarboxylic acid
• DA-06131
• SCHEMBL9704358

• Inchi： 1S/C9H5ClN2O3/c10-4-1-2-5-6(3-4)11-7(9(14)15)8(13)12-5/h1-3H,(H,12,13)(H,14,15)
• InChI Key： MBMPVNKCWNUXHU-UHFFFAOYSA-N
• SMILES： ClC1C=CC2=C(C=1)N=C(C(=O)O)C(N2)=O

Computed Properties

• Exact Mass: 223.99900
• Monoisotopic Mass: 223.999
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 342
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 78.8Ų

Experimental Properties

• PSA: 83.05000
• LogP: 1.27470